2-(6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H18ClFN2O3/c1-15-4-2-3-5-21(15)28-23(30)14-29-13-20(24(31)16-6-9-18(27)10-7-16)25(32)19-12-17(26)8-11-22(19)29/h2-13H,14H2,1H3,(H,28,30)
• InChI Key: RDHZSKBKDVUUFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H18ClFN2O3
• Molecular Weight: 448.9 g/mol
• CAS No.: 895639-88-0

Description

2-(6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C25H18ClFN2O3 and its molecular weight is 448.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Potentials

• A study focused on synthesizing new derivatives of the compound, evaluating their in vitro antimicrobial and anticancer activities . The antimicrobial results indicated significant activity for some compounds, comparable to standard drugs. The anticancer activity results highlighted a compound with good anticancer activity among the synthesized compounds, though lower active than standard drugs. Molecular docking studies demonstrated that certain compounds displayed good docking scores, suggesting better anticancer potency within the binding pocket. These findings indicate potential use in rational drug designing for anticancer molecules (Mehta et al., 2019).

Structural and Spectroscopic Studies

• Research on the structural aspects of amide-containing isoquinoline derivatives revealed the formation of gels and crystalline salts upon treatment with mineral acids. The study also explored host–guest complexes, which exhibited stronger fluorescence emission than the parent compound, suggesting applications in fluorescence-based sensors (Karmakar et al., 2007).

Novel Antibacterial Agents

• Another study synthesized a novel series of derivatives and tested them in vitro for antibacterial activity against various microorganisms. The results showed that the synthesized compounds possessed a broad spectrum of antibacterial activity , indicating their potential as novel antibacterial agents (Bhoi et al., 2015).

Quantum Mechanical and Spectroscopic Analysis

• Spectroscopic and quantum mechanical studies, along with molecular docking, were conducted on bioactive benzothiazolinone acetamide analogs. The research aimed to analyze the compounds' ability to be used as photosensitizers in dye-sensitized solar cells (DSSCs) . The compounds showed good light harvesting efficiency and free energy of electron injection, indicating potential for use in photovoltaic cells (Mary et al., 2020).